Cas no 1564079-94-2 (ethyl 2-(2-methylthiolan-3-ylidene)acetate)

• Product Name: ethyl 2-(2-methylthiolan-3-ylidene)acetate
• CAS No: 1564079-94-2
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6238054
• PubChem ID: 165526787
• Update Time: 2025-06-30

ethyl 2-(2-methylthiolan-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-methylthiolan-3-ylidene)acetate
• EN300-1455318
• ethyl 2-[(3Z)-2-methylthiolan-3-ylidene]acetate
• 1564079-94-2
• EN300-1621205

• Inchi： 1S/C9H14O2S/c1-3-11-9(10)6-8-4-5-12-7(8)2/h6-7H,3-5H2,1-2H3/b8-6-
• InChI Key： YTMXTPIWRHQRAK-VURMDHGXSA-N
• SMILES： S1CC/C(=C/C(=O)OCC)/C1C

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Additional information on ethyl 2-(2-methylthiolan-3-ylidene)acetate

Comprehensive Guide to Ethyl 2-(2-Methylthiolan-3-ylidene)acetate (CAS No. 1564079-94-2)

Ethyl 2-(2-methylthiolan-3-ylidene)acetate (CAS No. 1564079-94-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and fragrance development. This ester derivative, characterized by its unique thiolane ring structure, offers versatile applications due to its reactive ylidene moiety and ester functionality. Researchers and industry professionals are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly chemical processes.

The compound’s molecular structure features a 2-methylthiolan-3-ylidene group, which contributes to its stability and reactivity. This makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of flavor and fragrance compounds. Its ethyl acetate side chain enhances solubility in organic solvents, facilitating its use in various catalytic reactions. Recent studies highlight its role in asymmetric synthesis, a hot topic in modern organic chemistry, where precision and efficiency are paramount.

In the context of user-searched trends, questions like "What are the applications of ethyl 2-(2-methylthiolan-3-ylidene)acetate?" and "How is CAS 1564079-94-2 used in fragrance formulation?" are increasingly common. This reflects growing interest in niche chemicals with multifunctional uses. Additionally, the compound’s potential in bio-based materials aligns with the surge in searches for sustainable alternatives to petroleum-derived products. Its low toxicity profile further positions it as a candidate for cosmetic ingredients, another high-traffic topic in chemical forums.

From a synthetic methodology perspective, ethyl 2-(2-methylthiolan-3-ylidene)acetate is often synthesized via Knoevenagel condensation, a reaction frequently discussed in academic and industrial circles. This method emphasizes mild conditions and high atom economy, resonating with the green chemistry movement. The compound’s CAS number (1564079-94-2) is a critical identifier for regulatory compliance and patent searches, underscoring its importance in intellectual property and material safety documentation.

Innovations in catalysis have further expanded the utility of this compound. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored for selective molecular recognition, a trending subtopic in nanotechnology research. Such applications are frequently queried in scientific databases, reflecting the compound’s relevance in cutting-edge studies. Moreover, its ylidene-acetate backbone is a subject of interest in computational chemistry, where researchers model its electronic properties to predict reactivity.

In summary, ethyl 2-(2-methylthiolan-3-ylidene)acetate (CAS No. 1564079-94-2) exemplifies the intersection of traditional organic chemistry and contemporary sustainable practices. Its adaptability across flavor, fragrance, and pharmaceutical industries, combined with its alignment with eco-friendly trends, ensures its continued prominence in scientific and industrial discourse. As search queries evolve, this compound remains a focal point for innovation and application-driven research.